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Compound of Interest

Compound Name: Direct Red 80

Cat. No.: B10828318

This guide provides comprehensive safety and logistical information for the handling of Direct
Red 80 (C.1. 35780; CAS No. 2610-10-8). The following procedures are based on established
best practices for managing powdered dyes in a laboratory environment to ensure the safety of
researchers, scientists, and drug development professionals.

Chemical Information: Direct Red 80 is a purple, powdered polyazo dye.[1] While not classified
as a hazardous substance by some sources under OSHA 29 CFR 1910.1200, it is prudent to
handle it with care as dust inhalation may cause respiratory irritation, and contact may irritate
the eyes and skin.[2][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is essential to minimize exposure and ensure
safety when handling Direct Red 80 powder.
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Protection Type

Specific
Recommendations

Rationale

Respiratory Protection

NIOSH-approved N95 or

higher particulate respirator.[4]

To prevent the inhalation of
fine powder, which can cause

respiratory tract irritation.[2]

Eye Protection

Chemical safety goggles or
safety glasses with side

shields.

To protect eyes from dust
particles that can cause

irritation and redness.

Hand Protection

Nitrile, polychloroprene, butyl
rubber, or PVC gloves.

To prevent direct skin contact.
Although not considered a
primary skin irritant, prolonged

contact may cause issues.

Body Protection

Laboratory coat or overalls.

To protect skin and clothing
from contamination with the

dye powder.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for minimizing exposure and maintaining a

safe laboratory environment.

[EEN

. Preparation:

before handling the powder.

N

. Weighing and Dispensing:

Ensure the work area is well-ventilated, preferably within a chemical fume hood.
Cover the work surface with a disposable absorbent pad to easily contain any spills.

Assemble all necessary equipment, such as spatulas, weighing paper, and containers,

Don all required personal protective equipment as outlined in the table above.
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o Carefully open the Direct Red 80 container, avoiding any abrupt movements that could
generate airborne dust.

» Use a dedicated, clean spatula to transfer the desired amount of the powder onto weighing
paper or directly into a container.

o Perform all weighing and dispensing operations within the fume hood to capture any dust.
o Immediately and securely close the primary container after use.
3. Use in Experiments:

o When preparing solutions, slowly add the Direct Red 80 powder to the solvent to minimize
dust formation.

e Avoid direct contact with oxidizing agents, as this can create a risk of ignition.
4. Decontamination and Cleanup:

e Clean all spills immediately. For minor spills, carefully sweep or vacuum the material and
place it into a suitable, labeled container for disposal. Avoid dry sweeping that can create
dust.

» Wipe down the work surface and any contaminated equipment with a damp cloth.
e Collect all wash water for proper disposal; do not allow it to enter drains.
 Remove and replace contaminated gloves promptly.

e Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan

Proper disposal of Direct Red 80 and associated waste is critical to prevent environmental
contamination and comply with regulations.

e Solid Waste:
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o Collect all dry powder waste, including contaminated PPE (gloves, absorbent pads, etc.),
in a clearly labeled, sealed hazardous waste container.

o Do not dispose of solid dye waste in the regular trash.

e Liquid Waste:

o Agqueous solutions containing Direct Red 80 should be collected in a designated
hazardous waste container.

o Do not pour solutions down the drain.

e Container Disposal:
o Empty containers may contain residual dust and should be handled with care.
o Do not cut, drill, grind, or weld empty containers.

o Consult your institution's environmental health and safety office for specific guidance on
container disposal.

All waste must be handled and disposed of in accordance with local, state, and federal
regulations.

Workflow for Safe Handling of Direct Red 80
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Caption: Workflow for the safe handling of Direct Red 80 powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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